Cas no 65174-18-7 (1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride)
65174-18-7 structure
Product Name:1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride
CAS No:65174-18-7
MF:C12H16ClN
MW:209.715142250061
CID:389290
PubChem ID:12404183
Update Time:2025-04-19
1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- 1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride
- 1,2,3,4,5,6-hexahydro-1,6-methano-3-benzazocine hydrochloride
- DTXSID90496650
- 65174-18-7
- 1,2,3,4,5,6-Hexahydro-1,6-methano-3-benzazocine--hydrogen chloride (1/1)
- SCHEMBL11543466
-
- Inchi: 1S/C12H15N.ClH/c1-2-4-12-10-7-9(11(12)3-1)5-6-13-8-10;/h1-4,9-10,13H,5-8H2;1H
- InChI Key: VOPZIVLFUXYCOI-UHFFFAOYSA-N
- SMILES: Cl.N1CCC2C3C=CC=CC=3C(C1)C2
Computed Properties
- Exact Mass: 209.0971272g/mol
- Monoisotopic Mass: 209.0971272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 190
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 12Ų
1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
65174-18-7 (1,6-Methano-3-benzazocine, 1,2,3,4,5,6-hexahydro-, hydrochloride) Related Products
- 661470-63-9(3-(2-methylphenyl)piperidine)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
CN Supplier
Bulk